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Compound of Interest

1-(Boc-amino)-3-
Compound Name:

(isopropylamino)propane

Cat. No.: B578303

An In-depth Technical Guide on the Safety and Handling of tert-butyl (3-
(isopropylamino)propyl)carbamate

This guide provides comprehensive safety and handling information for tert-butyl (3-
(isopropylamino)propyl)carbamate, a bifunctional organic compound utilized as an intermediate
and building block in organic synthesis. Due to its structural features, including a Boc-protected
primary amine and a secondary isopropylamino group, it requires careful handling in a
laboratory setting. This document is intended for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

Summary of the key identifiers and physical properties for tert-butyl (3-
(isopropylamino)propyl)carbamate and its close structural analogs.
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Property Value Source
tert-Butyl (3-
Chemical Name (isopropylamino)propyl)carbam  [1]
ate
CAS Number 1229627-05-7 [1]
Molecular Formula C11H24N202 N/A
Molecular Weight 216.32 g/mol N/A
Synonyms N/A N/A
Off-white solid (typical for
Appearance [21[3]

similar compounds)

Storage Condition

-20°C (recommended for

similar compounds)

[4]

Note: Properties like molecular formula, weight, and appearance are based on the specific

CAS number, while others are inferred from structurally similar compounds due to limited data

on the exact molecule.

Safety and Hazard Information

The following data is aggregated from safety data sheets (SDS) of closely related carbamate

compounds, such as tert-butyl (3-aminopropyl)carbamate (CAS 75178-96-0). This information

should be considered representative and used as a precautionary guide.[5][6]

SHS H | Classificati

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[5][6]

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed.[6]
[7]

Serious Eye Damage

Category 1

H318: Causes serious eye

damage.[3]
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Hazard Statements and Precautionary Measures

 Signal Word: Danger[5]

e Primary Hazards: Causes severe skin burns and eye damage; harmful if swallowed.[5][6]
The product is a corrosive material and can cause burns to the eyes, skin, and mucous
membranes.[5]

 Inhalation: May cause respiratory tract irritation.[3][9]

 Ingestion: Ingestion can cause severe swelling and damage to delicate tissues with a danger
of perforation.[5]

 Stability: The compound is generally stable under recommended storage conditions but may
be air-sensitive.[5]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[3][5]

e Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

First-Aid Measures

Immediate medical attention is required in case of exposure.[5]
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[5][9]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. Call a

physician immediately.[5][7]

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

Inhalation o o ) }
artificial respiration. Seek medical attention.[5]
[9]
Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion

unconscious person. Call a poison control

center or doctor immediately.[7][10]

Experimental Protocols and Handling

Adherence to strict protocols is essential for the safe handling of this corrosive compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure risk.[11]
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PPE Category

Specification

Rationale

Hand Protection

Double gloving: Inner nitrile

rubber (min. 0.1 mm), Outer

butyl rubber or neoprene (min.

0.3 mm).

Provides robust protection
against a corrosive primary
amine. Change gloves
immediately upon

contamination.[11]

Eye/Face Protection

Chemical splash goggles
(ANSI z87.1 standard). A face
shield should be worn over
goggles when there is a

significant risk of splashes.

Protects against severe eye
damage from splashes of

corrosive material.[11]

Skin/Body Protection

Flame-resistant or 100%
cotton lab coat, chemical-
resistant apron, and sleeves
for larger quantities. Closed-
toe shoes and long pants are

mandatory.

Protects skin from splashes
and contact with the corrosive

substance.[11]

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are insufficient, use a NIOSH-

approved respirator.

Prevents inhalation of dust or
vapors.[11][12]

Safe Handling Workflow

All manipulations must be performed inside a certified chemical fume hood.
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Segregate waste //

properly J

5. Post-Handling

Diagram 1: Safe Handling Workflow

Click to download full resolution via product page
Caption: A workflow for the safe handling of corrosive chemical reagents.

Protocol Steps:
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Preparation: Verify that a chemical fume hood is operational and that an eyewash station
and safety shower are accessible. Assemble all necessary equipment and prepare a
designated hazardous waste container.[11]

Don PPE: Put on all required PPE as outlined in the table above before entering the work
area.[11]

Handling: Conduct all transfers and manipulations of the chemical inside the fume hood.
Avoid creating dust. Keep containers tightly closed when not in use.[5][11]

Decontamination and Disposal: Dispose of contaminated materials and the chemical in a
sealed, labeled container for hazardous waste.[5] Clean the work area with a suitable
solvent, followed by soap and water.

Post-Handling: Carefully remove and dispose of contaminated PPE. Wash hands and
forearms thoroughly with soap and water.[11]

Spill and Emergency Procedures

Small Spill (<100 mL): Alert others in the area. Wearing appropriate PPE, absorb the spill
with an inert material (e.g., vermiculite, sand). Place the absorbed material in a sealed
container for hazardous waste disposal.[11]

Large Spill (>100 mL): Evacuate the immediate area and contact the institution's emergency
response team.[11]

General Synthetic Protocol: Boc Protection of Amines

While a specific protocol for tert-butyl (3-(isopropylamino)propyl)carbamate is not available, the

following represents a general procedure for introducing a tert-butoxycarbonyl (Boc) protecting

group to an amine, a fundamental step in synthesizing such molecules. This reaction is

typically performed to selectively block an amine's reactivity while other parts of a molecule are
modified.[13]

Reaction: R-NH2 + (Boc)20 -~ R-NH-Boc + CO:z + t-BuOH

Example Procedure:
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Dissolve the amine substrate in a suitable solvent such as tetrahydrofuran (THF) or
dichloromethane.

Add Di-tert-butyl dicarbonate (Boc20), typically 1.1 equivalents.
A base like triethylamine or DMAP may be added to catalyze the reaction.

Stir the reaction mixture at room temperature for several hours until the starting material is
consumed (monitored by TLC or LC-MS).

Upon completion, dilute the mixture with water and extract with an organic solvent (e.g., ethyl
acetate).[13]

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield the Boc-protected amine.[13]

Starting Material

(e.g., Diamine)

Step 1: Selective Protection
(add Boc group)

Step 2: Further Modification
(reaction at unprotected site)

Step 3: Deprotection
(remove Boc group)

Final Product

Diagram 2: Role of Boc Group in Synthesis
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Caption: General synthetic strategy using a Boc protecting group.

Biological Context and Potential Applications

Carbamate-containing molecules are of significant interest in medicinal chemistry and drug
development.[14][15]

o Pharmaceutical Intermediates: The title compound is a bifunctional molecule, making it a
versatile building block for synthesizing more complex pharmaceutical agents. The Boc-
protected amine allows for selective reactions at the secondary amine.[16]

o Enzyme Inhibition: Structurally related carbamate derivatives have shown biological activity.
For example, some have been investigated as inhibitors of histone deacetylases (HDACS) or
as (-secretase and acetylcholinesterase inhibitors in the context of Alzheimer's disease
research.[14][17]

» Linker Chemistry: Aliphatic chains containing protected amines are used as linkers in
advanced drug modalities, such as Proteolysis Targeting Chimeras (PROTACS), which
require precise spacing between different functional ends of the molecule.[4]

The toxicological properties of tert-butyl (3-(isopropylamino)propyl)carbamate itself have not
been fully investigated, and caution is warranted.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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